2-(4-Fluorophenyl)-3-[4-(methylsulfonyl)phenyl]-5-nitrothiophene

• CAS No.: 140403-30-1
• Molecular Formula: C17H12FNO4S2
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-3-(4-methylsulfonylphenyl)-5-nitrothiophene
• InChI: InChI=1S/C17H12FNO4S2/c1-25(22,23)14-8-4-11(5-9-14)15-10-16(19(20)21)24-17(15)12-2-6-13(18)7-3-12/h2-10H,1H3
• InChI Key: LOSPPOPSQTVSGF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=C(SC(=C2)[N+](=O)[O-])C3=CC=C(C=C3)F

Description

2-(4-Fluorophenyl)-3-[4-(methylsulfonyl)phenyl]-5-nitrothiophene is a useful research compound. Its molecular formula is C17H12FNO4S2 and its molecular weight is 377.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Nitric acid (d=1.42; 1.6 ml) was added dropwise to a stirred solution of 2-(4-fluorophenyl)-3-[4-(methylsulfonyl)phenyl]thiophene (6 g) in acetic anhydride (98 ml) at -5° to 0° C. The mixture was stirred for 1 hour at 0° C., treated with sodium bicarbonate (1 g), and concentrated under reduced pressure. The residue was dissolved in ethyl acetate, washed with water and an aqueous solution of sodium bicarbonate, and concentrated. The residue was purified by column chromatography on silica gel eluting with a mixture of toluene and ethyl acetate (20:1) to give yellow crystals of 2-(4-fluorophenyl)-3-[4-(methylsulfonyl)phenyl]-5-nitrothiophene (4.4 g).